Inspired by molecular insights from supervised molecular dynamics, a bis-ribosyl adenosine derivative (BRA1) was synthetized, its activity toward various adenosine receptor subtypes was experimentally determined, and its activity profile was rationalized through molecular modelling. The present work supports the hypothesis about an alternative 2 : 1 binding stoichiometry for the endogenous ligand on adenosine receptors.

Furfural was used as a key synthon for the preparation of valuable cytotoxic agents. This was accomplished via the formation of diaminocyclopentenones followed by a tandem Michael addition/elimination to furnish bioactive enaminones. These proved to be toxic in tumor cell lines while being nontoxic toward healthy cell lines.

Asparagusic acid: Herein we discuss the recent research on 1,2-dithiolane-4-carboxylic acid moiety with enhanced membrane permeability based on thiol-mediated cellular uptake. The aspect of application in intracellular transport of molecular cargo, anti-cancer therapy and improvement of oxidative stress resistance as well as details of important synthetic and experimental procedures are reviewed.

Human aldose reductase displays a transient specificity pocket which opens upon binding with specific, potent inhibitors. We investigated the opening mechanism of this pocket by mutating leucines involved in the gatekeeping mechanism to alanine. Two isostructural inhibitors distinguished by a single nitro to carboxy group replacement, have a 1000-fold difference in their binding affinity to the wild-type. This difference is reduced to 10-fold in the mutated variants. Differences in the solvation properties of ligands and the transient pocket as well as changes from induced fit to conformational selections provide an explanation for the altered behavior of the ligands with respect to their binding to the different variants.

Spin or solve? The metabolic pathway leading to flupirtine metabolite 4-fluorohippuric acid (4-FHA) remained unclear. By characterizing the metabolism of eighteen flupirtine analogues, a metabolic pathway for 4-FHA formation was elucidated. A possible correlation between the respective amount of formed metabolite and in vitro hepatotoxicity was also examined.

This study presents the synthesis and structure-activity analysis of 21 new quinoxaline-2,3-dione derivatives as glutamate receptor ligands. Solubility studies focused on strategic structural modifications and resulted in increased solubility in water and alkaline conditions. These findings provide the potential for the development of active compounds with improved solubility.

A group of 4,5-diaryl-1H-pyrrol-3(2H)-ones possessing the pharmacophoric features of discoipyrrole C (Dis C) and combretastatin A-4 (CA-4) were synthesized from appropriate amino acid precursors through their ynone intermediates. Of these, the compound possessing exact substitution pattern as that of CA-4 showed better potency and selectivity compared to Dis C, and also caused mitotic arrest by affecting tubulin assembly.

The biosynthesis of pro-inflammatory and tumor-inducing eicosanoids is mediated by cycloxygenase-2 (COX-2)/5-lipoxygenase (5-LO). Targeting these key mediators represents a rational concept for the treatment of cancer. Here, the synthesis and the biological evaluation of carborane-based tebufelone analogs are reported. The incorporation of meta- or para-carborane results in reduced COX and retained 5-LO inhibitory activity, but higher anticancer potential compared to tebufelone.

Modular chelators: AZA-DFO and AZA-DFO* are novel hexadentate or octadentate analogues of the natural siderophore desferrioxamine bearing azidoalkyl sidechains. These chelators may be functionalized via CuAAC and are thus useful for the preparation of pharmaceutically interesting metal complexes with tailored properties. We have evaluated a series of zwitterionic derivatives for Zr complexation. In this series, a (β-Ala-Orn)4 derivative showed the highest complex stability.

Cell penetrating peptides constitute a heterogeneous class of peptides with peculiar features that make them particularly well-suited for the delivery of almost every type of molecule. Due to their versatility, they are becoming increasingly important in various biomedical applications. Here we describe their classification, chemical-physical characteristics highlighting their strengths and weaknesses.